Cas no 2763750-30-5 (3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride)
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2763750-30-5
- EN300-37362280
- 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride
- Z5877188974
-
- Inchi: 1S/C11H11N3O2.ClH/c1-14-7-12-13-10(14)6-8-3-2-4-9(5-8)11(15)16;/h2-5,7H,6H2,1H3,(H,15,16);1H
- InChI Key: KBPJLIUZFYSAJU-UHFFFAOYSA-N
- SMILES: Cl.OC(C1=CC=CC(=C1)CC1=NN=CN1C)=O
Computed Properties
- Exact Mass: 253.0618043g/mol
- Monoisotopic Mass: 253.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68Ų
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37362280-0.05g |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95.0% | 0.05g |
$249.0 | 2025-03-18 | |
| Enamine | EN300-37362280-0.1g |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95.0% | 0.1g |
$372.0 | 2025-03-18 | |
| Enamine | EN300-37362280-0.25g |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95.0% | 0.25g |
$530.0 | 2025-03-18 | |
| Enamine | EN300-37362280-0.5g |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95.0% | 0.5g |
$835.0 | 2025-03-18 | |
| Enamine | EN300-37362280-1.0g |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95.0% | 1.0g |
$1070.0 | 2025-03-18 | |
| Enamine | EN300-37362280-2.5g |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95.0% | 2.5g |
$2100.0 | 2025-03-18 | |
| Enamine | EN300-37362280-5.0g |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95.0% | 5.0g |
$3105.0 | 2025-03-18 | |
| Enamine | EN300-37362280-10.0g |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95.0% | 10.0g |
$4606.0 | 2025-03-18 | |
| Aaron | AR027YFC-50mg |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95% | 50mg |
$368.00 | 2025-02-15 | |
| Aaron | AR027YFC-100mg |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride |
2763750-30-5 | 95% | 100mg |
$537.00 | 2025-02-15 |
3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride
Comprehensive Overview of 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride (CAS No. 2763750-30-5)
The compound 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride (CAS No. 2763750-30-5) is a chemically synthesized derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a benzoic acid backbone modified with a 4-methyl-4H-1,2,4-triazole moiety, which is known for its potential biological activity. The hydrochloride salt form enhances its solubility, making it particularly useful in drug formulation and delivery systems.
Recent studies have highlighted the role of triazole-containing compounds in medicinal chemistry, particularly in the development of novel therapeutics. The 4-methyl-4H-1,2,4-triazole group in this compound is a key structural feature that may contribute to its interaction with biological targets, such as enzymes or receptors. Researchers are increasingly exploring its potential applications in areas like anti-inflammatory and antimicrobial therapies, aligning with the growing demand for new treatments in these fields.
From a synthetic perspective, the preparation of 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride involves multi-step organic reactions, including condensation and salt formation. Its purity and stability are critical for laboratory and industrial use, which is why advanced analytical techniques like HPLC and NMR are employed for quality control. The compound's CAS No. 2763750-30-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.
In the context of current trends, the search for bioactive small molecules has surged, driven by the need for innovative drug candidates. This compound's structural uniqueness positions it as a promising candidate for further investigation. Additionally, its potential role in targeted drug delivery systems has sparked interest, as researchers seek to improve the efficacy and reduce the side effects of therapeutic agents.
Another area of interest is the compound's applicability in catalysis and material science. The triazole ring is known to participate in coordination chemistry, making it valuable for designing catalysts or functional materials. This versatility underscores the importance of 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride in interdisciplinary research.
For researchers and industry professionals, understanding the physicochemical properties of this compound is essential. Its molecular weight, solubility profile, and stability under various conditions are key parameters that influence its utility. Furthermore, the compound's compatibility with other chemicals and solvents must be carefully evaluated to ensure optimal performance in experimental or industrial settings.
As the scientific community continues to explore the potential of triazole derivatives, compounds like 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride are likely to remain at the forefront of innovation. Their ability to serve as building blocks for more complex molecules or as active pharmaceutical ingredients highlights their significance in modern chemistry and drug development.
In summary, 3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride (CAS No. 2763750-30-5) represents a versatile and promising compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structure and properties make it a valuable subject of ongoing research, offering potential breakthroughs in multiple scientific domains.
2763750-30-5 (3-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]benzoic acid hydrochloride) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)